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Compound of Interest

Compound Name: WS-12

Cat. No.: B7884660

Essential Safety and Handling Guide for WS-12

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of WS-12, a synthetic cooling agent. The following procedural guidance is
designed to ensure the safe use of this compound in a laboratory setting.

Chemical and Physical Properties

WS-12, chemically known as N,2,3-trimethyl-2-propan-2-ylbutanamide, is a white to off-white
powder.[1] It is recognized for its strong and long-lasting cooling effect without the minty odor
associated with menthol.[2]

Property Value Source

Chemical Formula C10H21NO Cayman Chemical
Molecular Weight 171.28 g/mol Sigma-Aldrich
CAS Number 51115-67-4 ECHEMI
Appearance White to off-white powder Sigma-Aldrich
Solubility DMSO: >20 mg/mL Sigma-Aldrich
Storage Temperature -20°C Sigma-Aldrich
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Hazard Identification and First Aid

WS-12 is classified as harmful if swallowed (Acute toxicity - Oral, Category 4).[3]

First Aid Measures

Exposure Route Procedure

If swallowed, rinse mouth with water. Call a
Ingestion POISON CENTER or doctor if you feel unwell.

[4]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o o
artificial respiration and consult a physician.[5]
[6]
Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing and wash before reuse.
[51[6]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Always show the material safety data sheet to the attending medical professional.[5]

Personal Protective Equipment (PPE) and Handling

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to ensure safety when working with WS-12.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

) Chemical-resistant, impervious )
Hand Protection o To prevent skin contact.[3]
gloves (e.g., nitrile rubber).

Safety glasses with side-
) ) ) To protect eyes from dust
Eye/Face Protection shields or chemical safety

particles.
goggles.[1][6]

) ] To prevent contamination of
Skin and Body Protection Laboratory coat. ]
personal clothing.[5]

Not typically required with

adequate ventilation. If dust is ) )
' _ To prevent inhalation of dust
Respiratory Protection generated, use a NIOSH- ]
particles.
approved N95 or P1 dust

mask.[1][5]

Handling and Storage

» Handling: Use in a well-ventilated area.[4][6] Avoid creating dust.[3][5] Wash hands
thoroughly after handling.[6] Do not eat, drink, or smoke when using this product.[4]

» Storage: Store in a tightly closed container in a dry and well-ventilated place.[6] Keep away
from heat and sources of ignition.[2] Flammable materials should be stored in a separate
safety cabinet or room.[2]

Accidental Release and Disposal Plan
Accidental Release Measures

In the event of a spill, follow these steps:

» Evacuate: Evacuate personnel to a safe area.

o Ventilate: Ensure adequate ventilation.

» Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[3][5]
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e Clean-up: Sweep up the material without creating dust and shovel it into a suitable, closed
container for disposal.[4][5][6]

Disposal Plan

Dispose of WS-12 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

e Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.
[5] One method is to dissolve or mix the material with a combustible solvent and burnitin a
chemical incinerator equipped with an afterburner and scrubber.[5]

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]

Safety and Handling Workflow
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Diagram 1: WS-12 Safety and Handling Workflow

Click to download full resolution via product page

Diagram 1: WS-12 Safety and Handling Workflow
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Emergency Response Logic

Exposure Event
Assess Situation

dentify Exposure

No Yes
No Yes Wash with Soap & Water

No Yes Rinse with Water
@ If irritation persists
Yes Move to Fresh Air If irritation persists
If symptoms persist Rinse Mouth, Call Poison Control If breathing is difficult
As advised

Seek Medical Attention

Diagram 2: WS-12 Emergency Response Logic

Click to download full resolution via product page
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Diagram 2: WS-12 Emergency Response Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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